2-Benzyloxypropylamine
Overview
Description
2-Benzyloxypropylamine, also known as BOPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BOPA belongs to the class of phenethylamines and is structurally similar to amphetamines. In
Scientific Research Applications
Anionic Rearrangement in Organic Chemistry
2-Benzyloxypropylamine has been explored in the context of organic synthesis, particularly in anionic rearrangements. A study by Yang and Dudley (2009) described an anionic rearrangement of 2-benzyloxypyridine, a related compound, where pyridine-directed metalation of the benzylic carbon leads to migration of pyridine. This process resulted in several aryl pyridyl carbinols with high yields, highlighting the potential of 2-benzyloxypropylamine derivatives in complex organic syntheses (Yang & Dudley, 2009).
Synthesis and Reactivity
The synthesis and reactivity of 2-benzyloxy-1-methylpyridinium triflate, a compound derived from 2-benzyloxypropylamine, have been explored. Poon and Dudley (2006) demonstrated that this compound effectively converts alcohols into benzyl ethers upon warming, suggesting its utility in the benzylation of a wide range of alcohols (Poon & Dudley, 2006).
Iron-Catalyzed Direct Amination
In a study by Yan, Feringa, and Barta (2016), 2-benzyloxypropylamine was utilized in the iron-catalyzed direct amination of benzyl alcohols. This process allowed the construction of a variety of benzylamines, demonstrating the chemical's role in creating pharmacologically significant compounds (Yan, Feringa, & Barta, 2016).
Biosynthetic Alternatives for Benzylamine Production
Pandey et al. (2021) investigated biosynthetic pathways for producing benzylamine, an intermediate in high-energy propellants and pharmaceuticals. They reported a novel four-step pathway using enzymes from various sources to produce benzylamine from phenylpyruvate, illustrating the potential for environmentally friendly production methods (Pandey et al., 2021).
CO2 Capture Processes
Conway et al. (2015) identified benzylamine, which can be derived from 2-benzyloxypropylamine, as a promising candidate for CO2 capture processes. Their study focused on the CO2 absorption rates in aqueous benzylamine solutions, revealing its potential in improving efficiency in CO2 capture technologies (Conway et al., 2015).
properties
IUPAC Name |
2-phenylmethoxypropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-6,9H,7-8,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGUFECZTCNQNTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)OCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60304435 |
Source
|
| Record name | 2-(Benzyloxy)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60304435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyloxypropylamine | |
CAS RN |
6449-46-3 |
Source
|
| Record name | NSC165784 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=165784 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(Benzyloxy)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60304435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(2,6-dimethylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol](/img/structure/B3385508.png)
